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Compound of Interest

Compound Name: N-ethylheptanamide

Cat. No.: B15620699

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of N-
ethylheptanamide (CAS No. 54007-34-0). The information is intended to guide researchers in
accurately preparing solutions for various experimental needs.

Chemical Properties

N-ethylheptanamide is a long-chain aliphatic amide. Its key chemical properties are
summarized in the table below.

Property Value Source
CAS Number 54007-34-0 [1]
Molecular Formula C9H19NO [1]
Molecular Weight 157.25 g/mol [1]

Assumed to be a solid at room
Appearance temperature, similar to related

long-chain amides.

Solubility
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Precise quantitative solubility data for N-ethylheptanamide in common laboratory solvents is
not readily available in published literature. However, based on the general solubility
characteristics of long-chain aliphatic amides, the following recommendations can be made.
Amides with longer carbon chains generally exhibit low solubility in water but are soluble in
organic solvents.[2]

Solvent Expected Solubility Notes

A common solvent for
) ) preparing high-concentration
Dimethyl Sulfoxide (DMSO) Soluble ) ]
stock solutions of organic

compounds.

_ _ Another polar aprotic solvent
N,N-Dimethylformamide (DMF)  Soluble ) ) ] )
suitable for dissolving amides.

A common polar protic solvent.
Ethanol Soluble Solubility may be lower than in
DMSO or DMF.

Due to the long heptyl chain,
Water Low to Insoluble significant solubility in water is

not expected.

It is always recommended to perform a small-scale solubility test before preparing a large
volume of stock solution.

Experimental Protocols
Safety Precautions

» Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling N-ethylheptanamide and solvents.

o A safety data sheet (SDS) for the closely related compound N-ethyl-1-heptanamine indicates
that it is a flammable liquid and can cause severe skin burns and eye damage.[3] Assuming
similar hazards for N-ethylheptanamide, handle with care.
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o Work in a well-ventilated area or a chemical fume hood, especially when using volatile
organic solvents.

Materials

e N-ethylheptanamide (solid)

e High-purity solvent (e.g., DMSO, DMF, or Ethanol)
e Analytical balance

e Volumetric flasks (Class A)

o Pipettes (calibrated)

e Spatula

¢ Weighing paper or boat

o Vortex mixer or magnetic stirrer

Storage vials (amber glass or polypropylene, suitable for the chosen solvent)

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of 10 mL of a 10 mM stock solution of N-
ethylheptanamide in DMSO. Adjust the quantities as needed for different concentrations or
volumes.

o Calculate the required mass of N-ethylheptanamide:

[¢]

Molecular Weight (MW) = 157.25 g/mol

o

Desired Concentration (C) = 10 mM = 0.010 mol/L

o

Desired Volume (V) =10 mL=0.010 L

[¢]

Mass (g) = C (mol/L) *V (L) * MW ( g/mol )
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o Mass (g) = 0.010 mol/L * 0.010 L * 157.25 g/mol = 0.015725 g = 15.73 mg

e Weighing the Compound:
o Tare the analytical balance with a clean weighing boat.

o Carefully weigh out approximately 15.73 mg of N-ethylheptanamide. Record the exact
weight.

e Dissolving the Compound:
o Transfer the weighed N-ethylheptanamide to a 10 mL Class A volumetric flask.
o Add a small amount of DMSO (approximately 5-7 mL) to the flask.

o Gently swirl the flask or use a vortex mixer at a low setting to dissolve the compound
completely. A magnetic stirrer with a small stir bar can also be used. Ensure no solid
particles are visible.

e Bringing to Final Volume:

o Once the solid is completely dissolved, carefully add DMSO to the volumetric flask until
the bottom of the meniscus reaches the 10 mL calibration mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.
e Storage:

o Transfer the stock solution to a clean, labeled storage vial. Amber vials are recommended
to protect the solution from light.

o The label should include the compound name, concentration, solvent, date of preparation,
and the preparer's initials.

o Store the stock solution at -20°C for long-term storage. For short-term storage, 2-8°C may
be acceptable.

Stability and Storage
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Amide bonds are generally stable due to resonance stabilization, particularly under neutral pH
conditions.[4][5] However, they can undergo hydrolysis in the presence of strong acids or
bases.[4][6]

o Storage Temperature: For long-term stability, it is recommended to store stock solutions of N-
ethylheptanamide at -20°C or lower.

» Light Sensitivity: While specific data for N-ethylheptanamide is unavailable, it is good
laboratory practice to protect solutions from light by storing them in amber vials.

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as this can degrade the compound.
It is advisable to aliquot the stock solution into smaller, single-use volumes.

o General Recommendations: Amides are relatively stable molecules and may not require
stabilizers for storage.[7] However, for long-term storage, storing in a dark, cold environment
is recommended to minimize potential degradation.[7]

Workflow Diagram
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Caption: Workflow for Preparing N-ethylheptanamide Stock Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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